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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol
CAS No.: 29922-45-0
Cat. No.: B2857558

Get Quote

From Lignin Valorization to Reactive Scaffold
Engineering

Executive Technical Summary

2-(Hydroxymethyl)-4-propylphenol (HMPP) (CAS: 29922-45-0) represents a critical junction
between renewable feedstock chemistry and functional material synthesis. As a derivative of 4-

propylphenol—a primary degradation product of lignin—HMPP serves as a model for
"activated" phenolic units.

For the drug development professional, HMPP is not merely a polymer precursor but a
privileged scaffold for generating ortho-quinone methides (

-QMs), highly reactive intermediates used in enzyme inhibition mechanisms and prodrug linker
strategies. For the polymer scientist, it is the fundamental monomer for bio-based,
formaldehyde-reduced phenolic resins.

This guide provides a validated protocol for its synthesis, a mechanistic breakdown of its
reactivity, and the analytical standards required for high-purity applications.
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Chemical Identity & Physicochemical Profile[1]

HMPP is an amphiphilic phenol characterized by a propyl chain at the para position (conferring

lipophilicity) and a hydroxymethyl group at the ortho position (conferring reactivity).

Table 1: Physicochemical Specifications

Property Value | Description Note
2-(Hydroxymethyl)-4- Also: 2-hydroxy-5-propylbenzyl
UPAC Name prEJp);/IphezoI & alcohol ' e '
CAS Registry 29922-45-0 Verified
Molecular Formula
Molecular Weight 166.22 g/mol
Appearance Viscous oil or low-melting solid  Tendency to supercool
Soluble in EtOH, DMSO,
Solubility Acetone, Sparingly soluble in water

pKa (Phenolic)

~10.0

Estimated based on

alkylphenol analogs

Reactivity Class

Ortho-hydroxybenzyl alcohol

Precursor to o-quinone

methide

Synthesis Protocol: Base-Catalyzed
Hydroxymethylation

Objective: Selective mono-hydroxymethylation of 4-propylphenol at the ortho position.

Challenge: Preventing poly-substitution or condensation into methylene-bridged dimers

(resols).

Mechanistic Rationale

The reaction proceeds via the Lederer-Manasse mechanism. The phenolate anion, generated

by base, acts as a nucleophile attacking the electrophilic carbon of formaldehyde. The para
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position is blocked by the propyl group, directing substitution exclusively to the ortho positions.

Experimental Workflow (Batch Scale: 100 mmol)

Reagents:

4-Propylphenol (13.6 g, 100 mmol)

Formaldehyde (37% aq. solution, 9.0 g, ~110 mmol) — Slight excess to drive conversion.

Sodium Hydroxide (20% ag. solution, 0.5 eq)

Solvent: Water/Ethanol (1:1 v/v) — To maintain homogeneity.
Step-by-Step Protocol:

e Phenolate Formation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and
reflux condenser, dissolve 4-propylphenol in the ethanol/water mixture. Add NaOH solution
dropwise at 0°C. Stir for 15 min to ensure deprotonation.

e Hydroxymethylation: Add the formaldehyde solution dropwise over 20 minutes, maintaining
temperature

to suppress side reactions (dimerization).

¢ Reaction Phase: Warm the mixture to 40°C and stir for 4—6 hours. Monitor via TLC
(Hexane:EtOAc 7:3). The product (

) will appear below the starting material (
).

e Quenching: Cool to 0°C. Acidify carefully with 1M HCI to pH ~5-6. Do not over-acidify, as low
pH catalyzes self-condensation.

« |solation: Extract with Ethyl Acetate (

). Wash combined organics with brine, dry over

, and concentrate under reduced pressure.
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 Purification: The crude oil often contains unreacted phenol. Purify via flash column
chromatography (Silica gel, Gradient 0-30% EtOAc in Hexanes).

Reaction Pathway Visualization

. 2-(Hydroxymethyl)-
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Figure 1: Synthetic pathway for HMPP via Lederer-Manasse reaction, highlighting the critical
control points for impurity formation.

Reactivity & Applications
Polymer Science: The "Green" Crosslinker

In resin chemistry, HMPP acts as a monomeric building block for phenol-formaldehyde (PF)
resins. Unlike unsubstituted phenol, the propyl chain acts as an internal plasticizer, potentially
improving the flexibility and impact resistance of the cured network.

e Mechanism: Under acidic conditions or high heat (

), the hydroxymethyl group condenses with another phenolic ring to form a methylene bridge

(

), releasing water.

Medicinal Chemistry: Quinone Methide Generation

For drug discovery, the 2-hydroxybenzyl alcohol moiety is a "latent” electrophile. Under
physiological conditions (or specific enzymatic triggering), it can eliminate water to form an
ortho-quinone methide (

-QM).
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¢ Relevance:

-QMs are potent Michael acceptors. They can alkylate nucleophilic residues (Cysteine-SH,
DNA bases) in a target protein.

e Application: This mechanism is utilized in mechanism-based inhibitors (suicide substrates)
and prodrug linkers where the drug is released upon QM formation.

Mechanistic Visualization: Quinone Methide Trapping
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Figure 2: Mechanism of ortho-quinone methide formation from HMPP and subsequent trapping
by biological nucleophiles.

Analytical Characterization

To validate the synthesis of HMPP, the following spectral signatures must be confirmed.

Table 2: Expected NMR & MS Signals
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Technique Signal (approx.) Assignment
NMR ( Propyl
0.90 (t, 3H)
)
Propyl
1.60 (m, 2H) ,
(middle)
Benzylic
2.50 (t, 2H)
(propyl)
Hydroxymethyl
4.75 (s, 2H)

Aromatic protons (1,2,4-subst.

6.7-7.1 (m, 3H) pattern)
Benzylic Carbon (
NMR 64.5 ppm )
Mass Spec (ESI-) 165.1 Deprotonated molecular ion

Safety & Handling (E-E-A-T)

e Hazard Class: Irritant (Skin/Eye). Potential sensitizer.
e Storage: Store at

under inert atmosphere (Argon/Nitrogen). The compound is prone to auto-oxidation and self-
condensation at room temperature over prolonged periods.

» Disposal: As a phenolic compound, it must be disposed of via high-temperature incineration.
Do not release into aqueous waste streams due to potential aguatic toxicity common to
alkylphenols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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